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Compound of Interest

Compound Name: Methenolone enanthate

Cat. No.: B1676381 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Methenolone enanthate is a critical component of laboratory safety and environmental

responsibility. As a controlled substance and a potent anabolic steroid, Methenolone
enanthate requires meticulous handling and disposal procedures to prevent occupational

exposure, environmental contamination, and regulatory non-compliance. This guide provides

essential, step-by-step instructions for the safe disposal of Methenolone enanthate and

associated materials in a laboratory setting.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Methenolone enanthate
is fundamental to its safe handling and disposal.

Property Value

Molecular Formula C27H42O3

Molecular Weight 414.6 g/mol

Physical Description Crystalline solid

Solubility
Insoluble in water. Soluble in toluene, methanol,

and diethyl ether.[1]

Storage Temperature -20°C[2]
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Health and Safety Hazards
Methenolone enanthate is classified as a hazardous substance with the following risk

phrases:

Harmful if swallowed.

Suspected of causing cancer.

May damage fertility or the unborn child.

Due to these health risks, it is imperative to handle Methenolone enanthate with appropriate

personal protective equipment (PPE), including gloves, lab coats, and safety glasses. All

handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of aerosols.

Step-by-Step Disposal Protocol
The disposal of Methenolone enanthate must adhere to institutional, local, and federal

regulations for hazardous and controlled substance waste. The following protocol outlines the

general steps for its proper disposal.

Waste Identification and Segregation
Properly identify and segregate all Methenolone enanthate waste. This includes:

Expired or unused Methenolone enanthate.

Contaminated lab supplies (e.g., pipette tips, vials, gloves).

Rinsate from decontaminated glassware and equipment.

Segregate Methenolone enanthate waste from other chemical waste streams to prevent

accidental mixing of incompatible substances.

Waste Accumulation and Storage
All Methenolone enanthate waste must be collected in designated, properly labeled, and

sealed containers.
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Container Requirements: Use sturdy, leak-proof containers that are chemically compatible

with Methenolone enanthate. The original container may be used if it is in good condition.

For liquid waste, secondary containment is required to prevent spills.

Labeling: All waste containers must be clearly labeled with a hazardous waste tag that

includes:

The full chemical name: "Methenolone enanthate" (no abbreviations).

The concentration and quantity of the waste.

The date when the waste was first added to the container.

Appropriate hazard symbols (e.g., "Toxic," "Hazardous").

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from general traffic.

Decontamination of Laboratory Equipment
All equipment and surfaces that have come into contact with Methenolone enanthate must be

thoroughly decontaminated.

Gross Contamination Removal: Physically remove any visible residue using absorbent pads

or other appropriate tools.

Cleaning: Wash the equipment with a suitable solvent (e.g., ethanol, methanol) to dissolve

the Methenolone enanthate, followed by a thorough wash with soap and water. All cleaning

materials and rinsate must be collected as hazardous waste.

Verification: After cleaning, a final rinse with a clean solvent can be collected and analyzed to

ensure complete decontamination, if required by institutional protocols.

Disposal through a Licensed Waste Management
Service
Do not dispose of Methenolone enanthate down the drain or in the regular trash.[3][4] The

only acceptable method of disposal is through a licensed hazardous waste management
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service.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste.

Documentation: Ensure all required paperwork is completed for the waste pickup, including a

detailed inventory of the waste being disposed of.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Methenolone
enanthate.
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Caption: Workflow for the proper disposal of Methenolone enanthate.

Environmental Considerations
While specific data on the environmental fate of Methenolone enanthate is limited, studies on

other anabolic steroids, such as trenbolone acetate, have shown that they can be persistent in

the environment and may not fully degrade.[5] Improper disposal can lead to the contamination

of water and soil, potentially impacting aquatic life and ecosystems. Therefore, strict adherence

to the outlined disposal procedures is essential to minimize the environmental impact of this

compound. Discharge into sewer systems or the environment must be avoided.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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